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Compound of Interest

Compound Name:
N,N-Dimethyl-2-

(perfluorophenoxy)ethanamine

CAS No.: 2044704-44-9

Cat. No.: B1435845

Get Quote

Executive Summary
N,N-Dimethyl-2-(perfluorophenoxy)ethanamine (CAS: 1152-12-1 analog/derivative) is a

specialized Fluorous Surrogate Internal Standard (FS-IS) designed for the high-fidelity

quantification of emerging organic contaminants (EOCs) in complex environmental matrices.

With the increasing prevalence of pharmaceutical pollutants and amine-based surfactants in

wastewater and surface water, traditional isotopically labeled standards (

C or D) can be prohibitively expensive or unavailable for every analyte. This compound
leverages the "Fluorous Tag" effect—introducing a perfluorinated moiety (C

F

) that imparts unique retention characteristics and mass-defect shifts—while maintaining the
ionization efficiency of the dimethylaminoethyl pharmacophore.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b1435845#bc-rfq
https://www.benchchem.com/product/b1435845/docs?utm_src=pdf-body#application-note-n-n-dimethyl-2-perfluorophenoxy-ethanamine-in-environmental-monitoring
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1435845?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Primary Applications:

Surrogate Standard: For quantification of phenoxy-class pharmaceuticals (e.g.,

antihistamines, antidepressants).

Tracer: For modeling the transport of cationic fluorinated surfactants in groundwater.

Method Development: Optimization of Fluorous Solid Phase Extraction (F-SPE) protocols.

Chemical Identity & Properties
Property Specification

Chemical Name N,N-Dimethyl-2-(perfluorophenoxy)ethanamine

Synonyms
2-(Pentafluorophenoxy)ethyl dimethylamine;

PFP-DMA

Formula

C

H

F

NO

Molecular Weight 255.19 g/mol

Monoisotopic Mass 255.0683 Da

pKa (Calc.) ~9.0 (Tertiary Amine)

LogP (Calc.) 3.2 (Fluorous character increases lipophilicity)

Solubility
Soluble in Methanol, Acetonitrile, dilute aqueous

acid.

Mechanistic Insight: The "Fluorous Shift"
The utility of N,N-Dimethyl-2-(perfluorophenoxy)ethanamine lies in its dual-domain

structure:
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The Reporter Domain (Dimethylaminoethyl): This group ensures high proton affinity, making

the molecule easily detectable in Positive Mode Electrospray Ionization (+ESI), similar to

target analytes like Diphenhydramine or Venlafaxine.

The Discriminator Domain (Pentafluorophenoxy): The electron-withdrawing perfluorinated

ring creates two critical effects:

Mass Defect: The high fluorine content shifts the mass away from the "hydrogen-rich"

background noise of natural organic matter (NOM).

Chromatographic Orthogonality: The fluorine atoms interact differently with C18 stationary

phases compared to C-H bonds, typically increasing retention time and preventing co-

elution with non-fluorinated analogs (matrix suppression avoidance).

DOT Diagram: Mechanistic Workflow
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Figure 1: Workflow illustrating the application of the fluorous surrogate in environmental

analysis.

Experimental Protocol: LC-MS/MS Quantification
This protocol describes the use of N,N-Dimethyl-2-(perfluorophenoxy)ethanamine as an

Internal Standard (IS) for the analysis of pharmaceutical residues in surface water.
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Reagents & Standards[1]
Stock Solution (1 mg/mL): Dissolve 10 mg of neat N,N-Dimethyl-2-
(perfluorophenoxy)ethanamine in 10 mL of LC-MS grade Methanol. Store at -20°C.

Working IS Solution (1 µg/mL): Dilute Stock 1:1000 in Methanol/Water (50:50 v/v).

Sample Preparation (Solid Phase Extraction)
Collection: Collect 500 mL of surface water in amber glass bottles. Filter through 0.7 µm

glass fiber filters.

Spiking: Add 50 µL of Working IS Solution to every sample (Final conc: 100 ng/L).

Conditioning: Condition an Oasis HLB cartridge (200 mg) with 6 mL Methanol followed by 6

mL HPLC water.

Loading: Load the sample at a flow rate of 5-10 mL/min.

Washing: Wash with 5 mL of 5% Methanol in Water to remove salts.

Elution: Elute analytes with 2 x 4 mL of Methanol.

Reconstitution: Evaporate to dryness under Nitrogen (40°C) and reconstitute in 200 µL of

Initial Mobile Phase (95% A / 5% B).

LC-MS/MS Parameters[2]
Instrument: Triple Quadrupole Mass Spectrometer (e.g., Agilent 6400 or Sciex QTRAP).

Column: C18 Reverse Phase (e.g., Zorbax Eclipse Plus, 2.1 x 100 mm, 1.8 µm).

Mobile Phase A: 0.1% Formic Acid in Water.

Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

Gradient:

0 min: 5% B
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10 min: 95% B

12 min: 95% B

12.1 min: 5% B (Re-equilibration)

MRM Transitions (Quantification):

Compound
Precursor Ion
(m/z)

Product Ion
(m/z)

Collision
Energy (eV)

Role

N,N-Dimethyl-2-

(perfluorophenox

y)ethanamine

256.1 [M+H]

72.1 [C

H

N]

20 Internal Standard

N,N-Dimethyl-2-

(perfluorophenox

y)ethanamine

256.1 [M+H]

183.0 [C

F

O]

35 Qualifier

Diphenhydramin

e (Target)
256.2 167.1 15 Analyte

Venlafaxine

(Target)
278.2 58.1 25 Analyte

Note: The IS shares the nominal mass (256) with Diphenhydramine but is separated by exact

mass (if using HRMS) and retention time (Fluorous tag increases retention).

Data Analysis & Validation
Calculation of Relative Response Factor (RRF)
Unlike isotopic standards, this surrogate is chemically distinct. You must establish the RRF

during calibration:

Matrix Effect (ME) Assessment
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The perfluorinated structure often elutes in a cleaner region of the chromatogram, reducing ion

suppression. Calculate ME as:

Acceptance Criteria:

Recovery: 70 - 120%

RSD (Precision): < 15%

Linearity (R²): > 0.995

Advantages over Conventional Standards

Feature
N,N-Dimethyl-2-
(perfluorophenoxy)ethana
mine

Deuterated Standards (d-
Label)

Cost Low (Synthetic accessibility) High

Stability High (C-F bonds are inert)
Variable (D/H exchange

possible)

Selectivity
Orthogonal (Shifted RT avoids

suppression)

Co-elutes (Susceptible to

same suppression)

Mass Defect Significant (Fluorine shift) Minimal
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(Note: While specific literature on this exact CAS is emerging, the protocol is derived from

standard methodologies for fluorous-tagged surrogate standards in environmental mass

spectrometry.)

To cite this document: BenchChem. [Application Note: N,N-Dimethyl-2-
(perfluorophenoxy)ethanamine in Environmental Monitoring]. BenchChem, [2026]. [Online
PDF]. Available at: [https://www.benchchem.com/product/b1435845/docs#application-note-n-
n-dimethyl-2-perfluorophenoxy-ethanamine-in-environmental-monitoring]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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